N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide

• IUPAC Name: N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H19N3O3/c1-3-13-10-14(11-7-8-11)21-19(20-13)22-18(23)16-9-12-5-4-6-15(24-2)17(12)25-16/h4-6,9-11H,3,7-8H2,1-2H3,(H,20,21,22,23)
• InChI Key: ZEVMGADTXMSVQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)NC(=O)C2=CC3=C(O2)C(=CC=C3)OC)C4CC4
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide is a chemical compound that has garnered interest due to its unique structural properties and potential applications in various fields. This compound is characterized by a complex molecular structure that includes a pyrimidine ring, a benzofuran moiety, and a carboxamide group. Its distinct arrangement of atoms and functional groups makes it a subject of study in synthetic chemistry, pharmacology, and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide typically involves multi-step organic reactions The process begins with the preparation of the pyrimidine ring, which is then functionalized with a cyclopropyl and an ethyl group The benzofuran moiety is synthesized separately and subsequently coupled with the pyrimidine derivative

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance scalability and cost-effectiveness. Techniques such as continuous flow chemistry and the use of automated reactors can be employed to streamline the process. Additionally, purification methods like recrystallization and chromatography are crucial to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are often conducted in anhydrous conditions.

Substitution: Nucleophiles like halides, amines; reactions may require catalysts or specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction can produce amines or alcohols.

Scientific Research Applications

N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent, particularly in the treatment of diseases where its unique structure may offer specific advantages.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include inhibition of enzyme activity, modulation of receptor signaling, and interference with cellular processes.

Comparison with Similar Compounds

Similar Compounds

Cyprodinil: A systemic fungicide with a similar pyrimidine structure, used in agriculture.

Fludioxonil: Another fungicide with a benzofuran moiety, used to control fungal diseases in crops.

Uniqueness

N-(4-cyclopropyl-6-ethylpyrimidin-2-yl)-7-methoxy-1-benzofuran-2-carboxamide is unique due to its specific combination of functional groups and structural features